Cas no 1803426-82-5 (4-Chlorobenzo[d]oxazole-2-acrylic acid)

• Product Name: 4-Chlorobenzo[d]oxazole-2-acrylic acid
• CAS No: 1803426-82-5
• MF: C₁₀H₆ClNO₃
• MW: 223.612541675568
• CID: 4816877
• Update Time: 2025-10-31

4-Chlorobenzo[d]oxazole-2-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chlorobenzo[d]oxazole-2-acrylic acid

• Inchi： 1S/C10H6ClNO3/c11-6-2-1-3-7-10(6)12-8(15-7)4-5-9(13)14/h1-5H,(H,13,14)/b5-4+
• InChI Key： SEKBAUBZVGQASF-SNAWJCMRSA-N
• SMILES： ClC1=CC=CC2=C1N=C(/C=C/C(=O)O)O2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 2.4
• Topological Polar Surface Area: 63.3

Additional information on 4-Chlorobenzo[d]oxazole-2-acrylic acid

4-Chlorobenzo[d]oxazole-2-acrylic Acid (CAS No. 1803426-82-5)

4-Chlorobenzo[d]oxazole-2-acrylic acid, with the CAS registry number 1803426-82-5, is a compound of significant interest in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically the oxazole derivatives, which are known for their unique electronic properties and potential applications in drug design and advanced materials.

The structure of 4-chlorobenzo[d]oxazole-2-acrylic acid consists of a benzo[d]oxazole ring system substituted with a chlorine atom at the 4-position and an acrylic acid group at the 2-position. The benzo[d]oxazole moiety is a fused bicyclic structure comprising a benzene ring and an oxazole ring, which contributes to its aromaticity and stability. The acrylic acid group introduces a conjugated unsaturated system, enhancing the compound's reactivity and potential for further functionalization.

Recent studies have highlighted the importance of oxazole derivatives in drug discovery, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. The substitution pattern in 4-chlorobenzo[d]oxazole-2-acrylic acid allows for fine-tuning of its pharmacokinetic properties, making it a promising candidate for therapeutic applications. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in conditions like arthritis and cardiovascular diseases.

In addition to its biological applications, 4-chlorobenzo[d]oxazole-2-acrylic acid has shown potential in materials science. Its conjugated system makes it suitable for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the scalable production of this compound, facilitating its integration into next-generation electronic devices.

The synthesis of 4-chlorobenzo[d]oxazole-2-acrylic acid typically involves multi-step reactions, including nucleophilic aromatic substitution and cyclization processes. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring the compound's reliability for both academic and industrial applications.

From an environmental perspective, understanding the degradation pathways of 4-chlorobenzo[d]oxazole-2-acrylic acid is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as UV irradiation or microbial activity, the compound undergoes hydrolysis to form less hazardous byproducts. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 4-chlorobenzo[d]oxazole-2-acrylic acid (CAS No. 1803426-82-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a key player in future innovations within organic chemistry and beyond.